N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-2-(4-ethoxyphenyl)acetamide

• IUPAC Name: N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-2-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C24H28N2O2/c1-4-28-20-14-12-18(13-15-20)16-24(27)25-17-23(26(2)3)22-11-7-9-19-8-5-6-10-21(19)22/h5-15,23H,4,16-17H2,1-3H3,(H,25,27)
• InChI Key: RWMIOBQSOHLRBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCC(C2=CC=CC3=CC=CC=C32)N(C)C
• Molecular Formula: C24H28N2O2
• Molecular Weight: 376.5 g/mol

Description

N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-2-(4-ethoxyphenyl)acetamide, also known as DEA or N-ethyl-naphthalen-1-yl-(4-ethoxyphenyl)acetamide, is a synthetic compound that has been widely used in scientific research. It belongs to the class of compounds known as arylacetamides and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Crystallography and Molecular Structure

Co-crystal Formation Research has shown the ability of related compounds to form co-crystals with aromatic diols, an aspect crucial for understanding the molecular interactions and structural properties of these complex molecules (Karmakar, Kalita, & Baruah, 2009).

Molecular Displacement and Network Formation The study on a related compound revealed that molecular displacement from the naphthalene ring system and the formation of a three-dimensional network through weak intermolecular hydrogen bonds are critical factors in understanding the structural behavior of these compounds (Zhang, Qu, & Liu, 2009).

Bioactive Compound Synthesis and Screening

Anti-Parkinson's Screening of Derivatives A study focused on synthesizing novel acetamide derivatives and evaluating their potential anti-Parkinson's activity. The research highlights the significance of drug discovery and the development of new therapeutics for neurodegenerative diseases (Gomathy, Antony, Elango, Singh, & Gowramma, 2012).

Fluorescent Probe Development for Alzheimer's Research into the synthesis of fluorescent probes for β-amyloids indicates the application of these compounds in diagnosing and understanding diseases like Alzheimer's, underscoring the interdisciplinary nature of these compounds (Fa, Zhou, Zhang, Yin, Zhang, Huo, Hou, Luo, Mao, & Zhang, 2015).

Material Chemistry and Catalysis

Catalytic Synthesis under Ultrasound Irradiation A study demonstrated the efficiency of magnetic nanoparticles as a catalyst for the synthesis of related compounds, highlighting the role of innovative techniques like ultrasound irradiation in enhancing chemical reactions (Mokhtary & Torabi, 2017).